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Compound of Interest

Compound Name: Yo-Pro-3(2+)

Cat. No.: B1262677 Get Quote

Introduction
High-Content Screening (HCS) has become an indispensable tool in drug discovery and

toxicology, enabling the simultaneous analysis of multiple cellular parameters. A key application

of HCS is the assessment of compound-induced cytotoxicity. Yo-Pro-3 is a far-red fluorescent,

cell-impermeant nucleic acid stain that serves as an excellent marker for cytotoxicity.[1][2] In

healthy, viable cells, the intact plasma membrane prevents the entry of the dye. However, in

cells with compromised membrane integrity—a hallmark of late-stage apoptosis and necrosis—

Yo-Pro-3 enters the cell and intercalates with DNA, emitting a bright fluorescent signal upon

binding.[3][4]

Being essentially non-fluorescent in the absence of nucleic acids, Yo-Pro-3 provides a high

signal-to-noise ratio.[2][5] Its far-red emission spectrum (approx. 631 nm) minimizes spectral

overlap with other common fluorophores, making it ideal for multiplexed assays.[3][6] For HCS,

Yo-Pro-3 is typically combined with a cell-permeable nuclear stain, such as Hoechst 33342,

which labels the entire cell population. This dual-staining strategy allows for the accurate

ratiometric analysis of dead cells versus the total cell population on a per-well basis, providing

a robust and quantifiable measure of cytotoxicity.[7]

Key Data & Specifications
Quantitative data and specifications for Yo-Pro-3 and associated reagents are summarized for

easy reference.
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Table 1: Yo-Pro-3 Dye Characteristics

Parameter Description Reference

Common Name
Yo-Pro-3 Iodide (also known

as Oxazole Red)
[1][2]

Mechanism
Cell-impermeant nucleic acid

intercalator
[1][3]

Target
Binds to dsDNA in cells with

compromised membranes
[4][5]

Excitation Max. ~612 nm [6][8]

Emission Max. ~631 nm [6][8]

Format
Typically supplied as a 1 mM

solution in DMSO
[1]

Cellular State
Stains late apoptotic and

necrotic cells
[3][4]

Table 2: Recommended Reagent Concentrations for HCS

Reagent
Stock
Concentration

Recommended
Working
Concentration

Purpose

Yo-Pro-3 Iodide 1 mM in DMSO 0.1 - 1.0 µM Stains dead cells

Hoechst 33342 1 mg/mL in H₂O 1 - 5 µg/mL Stains total cell nuclei

Table 3: Recommended HCS Imaging Filter Sets

Dye Excitation Filter (nm) Emission Filter (nm)

Yo-Pro-3 620/14 676/29

Hoechst 33342 377/50 447/60

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://biotium.com/product/oxazole-red-yo-pro-3-1-mm-in-dmso/
https://www.lumiprobe.com/p/yo-pro-3-nucleic-acid-stain
https://biotium.com/product/oxazole-red-yo-pro-3-1-mm-in-dmso/
https://www.thermofisher.com/us/en/home/life-science/cell-analysis/fluorophores/to-pro-3.html
https://www.thermofisher.com/fr/fr/home/references/molecular-probes-the-handbook/assays-for-cell-viability-proliferation-and-function/viability-and-cytotoxicity-assay-reagents.html
https://www.thermofisher.com/us/en/home/references/molecular-probes-the-handbook/assays-for-cell-viability-proliferation-and-function/viability-and-cytotoxicity-assay-reagents.html
https://app.fluorofinder.com/dyes/637-yo-pro-3-ex-max-612-nm-em-max-631-nm
https://www.thermofisher.com/order/catalog/product/hk/en/Y3607
https://app.fluorofinder.com/dyes/637-yo-pro-3-ex-max-612-nm-em-max-631-nm
https://www.thermofisher.com/order/catalog/product/hk/en/Y3607
https://biotium.com/product/oxazole-red-yo-pro-3-1-mm-in-dmso/
https://www.thermofisher.com/us/en/home/life-science/cell-analysis/fluorophores/to-pro-3.html
https://www.thermofisher.com/fr/fr/home/references/molecular-probes-the-handbook/assays-for-cell-viability-proliferation-and-function/viability-and-cytotoxicity-assay-reagents.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualized Workflows and Mechanisms
Diagrams created using Graphviz illustrate the key processes and workflows for the Yo-Pro-3

cytotoxicity assay.

Caption: Mechanism of selective staining by Yo-Pro-3.

Caption: High-content screening experimental workflow.

Caption: Logical workflow for image analysis and data processing.

Detailed Experimental Protocol
This protocol outlines a method for quantifying cytotoxicity in adherent cells grown in a 96-well

microplate using Yo-Pro-3 and Hoechst 33342.

I. Materials and Reagents
Yo-Pro-3 Iodide (1 mM solution in DMSO)

Hoechst 33342 (1 mg/mL solution in water)

Appropriate cell line and complete culture medium

Phosphate-Buffered Saline (PBS), sterile

Test compounds and vehicle control (e.g., DMSO)

Positive control for cytotoxicity (e.g., 1% Triton X-100 or Staurosporine)

96-well, black-walled, clear-bottom microplates suitable for imaging

High-content imaging system with appropriate filters

II. Cell Preparation and Plating
Culture cells under standard conditions until they reach approximately 80% confluency.
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Harvest the cells using standard trypsinization methods and neutralize with complete culture

medium.

Centrifuge the cell suspension, discard the supernatant, and resuspend the cell pellet in

fresh, pre-warmed medium.

Perform a cell count and determine cell viability (e.g., using a hemocytometer and Trypan

Blue).

Dilute the cell suspension to the desired seeding density. This should be optimized to ensure

cells are sub-confluent at the time of imaging (e.g., 5,000-10,000 cells per well for a 96-well

plate).

Dispense 100 µL of the cell suspension into each well of the 96-well plate.

Incubate the plate at 37°C in a 5% CO₂ incubator for 18-24 hours to allow for cell attachment

and recovery.

III. Compound Treatment
Prepare serial dilutions of test compounds in complete culture medium. Also prepare

solutions for vehicle control (e.g., medium with 0.1% DMSO) and a positive control.

Carefully remove the medium from the wells and add 100 µL of the appropriate compound or

control solution.

Return the plate to the incubator (37°C, 5% CO₂) for the desired treatment period (e.g., 24,

48, or 72 hours).

IV. Staining Procedure (No-Wash)
Prepare a 2X staining solution in pre-warmed, serum-free culture medium or PBS. For each

mL of medium, add:

Yo-Pro-3: 2 µL of a 1 µM working dilution (to achieve a final concentration of 1 µM in the

well, assuming a 1:1 addition). Optimization may be required.
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Hoechst 33342: 2 µL of a 10 µg/mL working dilution (to achieve a final concentration of 10

µg/mL).

At the end of the compound incubation period, add 100 µL of the 2X staining solution directly

to each well containing 100 µL of medium. This results in a final 1X concentration of the

dyes.

Mix gently by tapping the plate or using a plate shaker on a low setting for 10 seconds.

Incubate the plate for 15-30 minutes at 37°C, protected from light.[9][10]

V. Image Acquisition
Set up the high-content imaging system with the appropriate objectives (e.g., 10x or 20x)

and filter sets (see Table 3).

Use the Hoechst 33342 channel to define the focal plane for each well.

Acquire images from at least four different fields per well to ensure robust statistical analysis.

Capture images in two channels:

Channel 1 (Blue): Hoechst 33342 for total nuclei.

Channel 2 (Far-Red): Yo-Pro-3 for dead cell nuclei.

VI. Image and Data Analysis
Use the HCS software's image analysis module to process the captured images.

Step 1: Identify Nuclei. In the Hoechst channel, apply an algorithm to identify all nuclei and

generate a "total nuclei" count for each field.

Step 2: Identify Dead Cells. In the Yo-Pro-3 channel, apply an intensity threshold to identify

positively stained nuclei. This generates a "dead nuclei" count.

Step 3: Calculate Cytotoxicity. For each well, calculate the percentage of cytotoxicity using

the following formula:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.moleculardevices.com/en/assets/app-note/dd/img/high-content-analysis-of-various-stages-of-apoptosis-with-metaxpress-cell-health-application-module
https://www.thermofisher.com/jp/ja/home/references/protocols/cell-and-tissue-analysis/protocols/to-pro-3-protocol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


% Cytotoxicity = (Total number of Yo-Pro-3 positive cells / Total number of Hoechst positive

cells) x 100

Average the results from the multiple fields within each well.

Plot the % Cytotoxicity against the compound concentration to generate dose-response

curves and calculate IC₅₀ values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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